Cas no 640296-18-0 (4-Cyanopyridine-2-carbonyl chloride)
640296-18-0 structure
Product Name:4-Cyanopyridine-2-carbonyl chloride
CAS No:640296-18-0
MF:C7H3ClN2O
MW:166.564520120621
CID:961110
PubChem ID:45081395
Update Time:2025-04-19
4-Cyanopyridine-2-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridinecarbonyl chloride, 4-cyano- (9CI)
- 4-cyanopyridine-2-carbonyl chloride
- 4-cyanopicolinoyl chloride
- DB-282458
- 2-PYRIDINECARBONYL CHLORIDE, 4-CYANO-
- SCHEMBL17495430
- DTXSID10664571
- 640296-18-0
- WQGRQYZSELACNH-UHFFFAOYSA-N
- 4-Cyanopyridine-2-carbonyl chloride
-
- Inchi: 1S/C7H3ClN2O/c8-7(11)6-3-5(4-9)1-2-10-6/h1-3H
- InChI Key: WQGRQYZSELACNH-UHFFFAOYSA-N
- SMILES: ClC(C1C=C(C#N)C=CN=1)=O
Computed Properties
- Exact Mass: 165.9933904g/mol
- Monoisotopic Mass: 165.9933904g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 53.8Ų
4-Cyanopyridine-2-carbonyl chloride Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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